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Compound of Interest

Compound Name: 2,5-Dihydroxy-1,4-benzoquinone

Cat. No.: B7766668

Researchers and laboratory professionals must handle the disposal of 2,5-Dihydroxy-1,4-
benzoquinone with diligence to ensure personnel safety and environmental compliance. This
guide provides a comprehensive, step-by-step procedure for the proper disposal of this
chemical, grounded in safety data sheet recommendations. Adherence to these protocols is
crucial due to the compound's hazardous properties.

Hazard Profile and Safety Summary

2,5-Dihydroxy-1,4-benzoquinone is classified as a hazardous substance. Understanding its
hazard profile is the first step in ensuring safe handling and disposal.
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Hazard Classification

GHS Hazard Statements

Precautionary Statement
(Disposal)

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

P501: Dispose of
contents/container to an
authorized hazardous or
special waste collection point
in accordance with any local
regulation.[1][2]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin

Acute Toxicity, Inhalation

(Category 4)

H332: Harmful if inhaled

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation

Serious Eye Damage/Eye
Irritation (Category 2)

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
— Single Exposure (Category

3), Respiratory Tract Irritation

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE) for Disposal

Before handling 2,5-Dihydroxy-1,4-benzoquinone for disposal, it is imperative to wear
appropriate Personal Protective Equipment (PPE) to prevent exposure.

e Hand Protection: Wear chemical-resistant gloves.[1][3][4]
» Eye/Face Protection: Use safety goggles or glasses.[1][3][4]

o Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin
contact.[3][4]

o Respiratory Protection: In case of dust or aerosols, use a NIOSH/MSHA approved respirator.

[1]14]
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Step-by-Step Disposal Procedure

The disposal of 2,5-Dihydroxy-1,4-benzoquinone must be conducted in compliance with
local, state, and federal regulations. The following steps outline a general procedure for its
proper disposal in a laboratory setting.

» Waste Identification and Segregation:

o Collect waste 2,5-Dihydroxy-1,4-benzoquinone, including any contaminated materials
(e.g., weighing paper, gloves, paper towels from a spill), in a designated and compatible
container.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) office.[5]

» Container Labeling:
o The waste container must be clearly and accurately labeled.

o The label should include the words "Hazardous Waste," the full chemical name "2,5-
Dihydroxy-1,4-benzoquinone," and the associated hazards (e.g., "Harmful," "Irritant").[5]

o Temporary Storage in the Laboratory:

o Store the sealed and labeled waste container in a designated hazardous waste
accumulation area within the laboratory.[5]

o This area should be well-ventilated, secure, and away from incompatible materials such as
strong oxidizing agents.[3][5]

o Keep the container tightly closed.[1][2][3]
» Arranging for Final Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal company to
schedule a pickup for the waste.[5]

o Provide them with the complete chemical name and any available safety data.[5]
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o The final disposal must be carried out at an approved and licensed waste disposal facility.

[2](3]

o Spill Response and Cleanup:

o In the event of a spill, immediately alert personnel in the area.[1]

[e]

Wearing appropriate PPE, clean up spills promptly.[1]

o

For minor spills, use dry clean-up procedures and avoid generating dust.[1] You can
sweep or vacuum the material and place it into a suitable, labeled container for disposal.

[11E31[4]

[e]

For major spills, evacuate the area and contact your institution's emergency response
team.[1]

[e]

Prevent spilled material from entering drains or waterways.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 2,5-Dihydroxy-1,4-benzoquinone.
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Phase 1: In-Lab Waste Management

Identify 2,5-Dihydroxy-1,4-benzoquinone as Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Sealed Container

Label Container:
'Hazardous Waste'
'2,5-Dihydroxy-1,4-benzoquinone’

Store in Designated
Hazardous Waste Area

Phase 2: Fihal Disposal

Contact Institutional EHS
or Licensed Waste Contractor

Arrange for Waste Pickup

Transfer Custody of Waste
with Proper Documentation

Final Disposal at an
Approved Facility

Click to download full resolution via product page

Caption: Disposal workflow for 2,5-Dihydroxy-1,4-benzoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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